Cas no 2680882-01-1 (6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid)

• Product Name: 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
• CAS No: 2680882-01-1
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 6005278
• PubChem ID: 165914861
• Update Time: 2025-07-01

6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
• EN300-28285686
• 2680882-01-1

• Inchi： 1S/C13H17N3O4/c1-2-5-20-13(19)14-6-9-3-4-11-15-10(12(17)18)8-16(11)7-9/h2,8-9H,1,3-7H2,(H,14,19)(H,17,18)
• InChI Key： JRKFHLYOUDGQPC-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCC1CN2C=C(C(=O)O)N=C2CC1)=O

Computed Properties

• Exact Mass: 279.12190603g/mol
• Monoisotopic Mass: 279.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid

Comprehensive Overview of 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2680882-01-1)

The compound 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 2680882-01-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, which combines an imidazo[1,2-a]pyridine core with a prop-2-en-1-yloxy carbonyl functional group. This combination renders the compound highly versatile for applications in pharmaceutical research, particularly in the development of novel therapeutics targeting inflammatory and neurological disorders.

In recent years, the demand for innovative small-molecule drugs has surged, driven by the need for more effective treatments for chronic diseases. 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid has emerged as a promising candidate due to its potential bioactivity. Researchers have explored its interactions with various biological targets, including enzymes and receptors involved in immune response modulation. The compound's carboxylic acid moiety further enhances its solubility and bioavailability, making it a favorable scaffold for drug design.

The synthesis of CAS No. 2680882-01-1 involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the imidazo[1,2-a]pyridine ring and subsequent functionalization with the prop-2-en-1-yloxy carbonyl group. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's purity and structural integrity. These rigorous analytical protocols ensure that the material meets the high standards required for preclinical and clinical studies.

One of the most intriguing aspects of 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid is its potential role in addressing unmet medical needs. For instance, its structural features align with those of known GABA receptor modulators, suggesting possible applications in anxiety and epilepsy treatment. Additionally, its anti-inflammatory properties have been investigated in vitro, with preliminary results indicating inhibition of key pro-inflammatory cytokines. These findings have sparked interest among biotech companies and academic researchers alike.

From a commercial perspective, CAS No. 2680882-01-1 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its price and availability may vary depending on market demand and synthesis complexity. Researchers are advised to verify the compound's specifications, including purity and storage conditions, to ensure optimal performance in experimental settings. Proper handling and disposal protocols should also be followed to maintain safety and environmental compliance.

In conclusion, 6-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure and potential therapeutic applications make it a valuable asset for drug discovery pipelines. As research continues to uncover its full capabilities, this compound may well become a cornerstone in the development of next-generation pharmaceuticals.